Cas no 1487371-87-8 (3-(2,3-difluorophenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(2,3-difluorophenyl)methylpyrrolidin-3-ol
• CAS No: 1487371-87-8
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6430941
• PubChem ID: 65145470
• Update Time: 2025-05-22

3-(2,3-difluorophenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-difluorophenyl)methylpyrrolidin-3-ol
• 3-[(2,3-difluorophenyl)methyl]pyrrolidin-3-ol
• EN300-1850428
• AKOS014479034
• 1487371-87-8

• Inchi： 1S/C11H13F2NO/c12-9-3-1-2-8(10(9)13)6-11(15)4-5-14-7-11/h1-3,14-15H,4-7H2
• InChI Key： HKVUOUMEMXNCHV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC1(CNCC1)O)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2,3-difluorophenyl)methylpyrrolidin-3-ol

Comprehensive Overview of 3-(2,3-difluorophenyl)methylpyrrolidin-3-ol (CAS No. 1487371-87-8)

3-(2,3-difluorophenyl)methylpyrrolidin-3-ol (CAS No. 1487371-87-8) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a pyrrolidin-3-ol core substituted with a 2,3-difluorophenylmethyl group, exhibits potential as a building block for drug discovery. Its molecular formula, C₁₁H₁₃F₂NO, and precise stereochemistry make it a valuable candidate for modulating biological targets, particularly in central nervous system (CNS) disorders and inflammation-related pathways.

Recent studies highlight the growing demand for fluorinated pyrrolidine derivatives in medicinal chemistry, driven by their enhanced metabolic stability and bioavailability. The presence of difluorophenyl groups in 3-(2,3-difluorophenyl)methylpyrrolidin-3-ol contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Researchers are actively exploring its applications in small-molecule inhibitors and GPCR modulators, aligning with trends in personalized medicine and targeted therapies.

Synthetic routes to CAS No. 1487371-87-8 often involve asymmetric hydrogenation or chiral resolution techniques, reflecting advancements in green chemistry and sustainable synthesis. Analytical methods such as HPLC-MS and ¹⁹F-NMR are typically employed for purity assessment, addressing industry concerns about impurity profiling in active pharmaceutical ingredients (APIs). The compound’s stability under physiological pH conditions further supports its utility in preclinical development.

From an industrial perspective, 3-(2,3-difluorophenyl)methylpyrrolidin-3-ol is frequently discussed in patent literature for kinase inhibition and allosteric modulation applications. Its structural flexibility allows for derivatization at both the hydroxyl and amine functionalities, making it a versatile scaffold. This aligns with current searches for "multitarget drug design" and "fragment-based drug discovery," which dominate academic and pharmaceutical forums.

Environmental and regulatory considerations for CAS 1487371-87-8 emphasize its biodegradability profile and low ecotoxicity, meeting REACH and FDA guidelines. As the pharmaceutical industry shifts toward greener solvents in synthesis, this compound’s compatibility with water-ethanol mixtures positions it favorably for scale-up processes. These aspects resonate with growing public interest in sustainable pharmaceuticals and carbon-neutral manufacturing.

In summary, 3-(2,3-difluorophenyl)methylpyrrolidin-3-ol represents a compelling case study in modern drug development, bridging computational chemistry predictions with experimental validation. Its relevance to orphan drug pipelines and repurposing strategies underscores its potential to address unmet medical needs while adhering to evolving safety and sustainability standards.